1. Home
  2. Product
  3. Main Products
  4. Pretazettine hydrochloride
Pretazettine hydrochloride Pretazettine hydrochloride
Brand Name: Vulcanchem
CAS No.: 17322-85-9
VCID: VC0232119
InChI: InChI=1S/C18H21NO5.ClH/c1-19-8-16-18(4-3-10(21-2)5-15(18)19)12-7-14-13(22-9-23-14)6-11(12)17(20)24-16;/h3-4,6-7,10,15-17,20H,5,8-9H2,1-2H3;1H/t10-,15+,16+,17-,18+;/m1./s1
SMILES: CN1CC2C3(C1CC(C=C3)OC)C4=CC5=C(C=C4C(O2)O)OCO5.Cl
Molecular Formula: C20H42O5Sn2
Molecular Weight: 367.8 g/mol

Pretazettine hydrochloride

CAS No.: 17322-85-9

Main Products

VCID: VC0232119

Molecular Formula: C20H42O5Sn2

Molecular Weight: 367.8 g/mol

Pretazettine hydrochloride - 17322-85-9

CAS No. 17322-85-9
Product Name Pretazettine hydrochloride
Molecular Formula C20H42O5Sn2
Molecular Weight 367.8 g/mol
IUPAC Name (1S,11R,13R,16S,18S)-18-methoxy-15-methyl-5,7,12-trioxa-15-azapentacyclo[11.7.0.01,16.02,10.04,8]icosa-2,4(8),9,19-tetraen-11-ol;hydrochloride
Standard InChI InChI=1S/C18H21NO5.ClH/c1-19-8-16-18(4-3-10(21-2)5-15(18)19)12-7-14-13(22-9-23-14)6-11(12)17(20)24-16;/h3-4,6-7,10,15-17,20H,5,8-9H2,1-2H3;1H/t10-,15+,16+,17-,18+;/m1./s1
Standard InChIKey YHHPTRFYYPGNIO-WRDXNDLCSA-N
Isomeric SMILES CN1C[C@H]2[C@]3([C@@H]1C[C@@H](C=C3)OC)C4=CC5=C(C=C4[C@@H](O2)O)OCO5.Cl
SMILES CN1CC2C3(C1CC(C=C3)OC)C4=CC5=C(C=C4C(O2)O)OCO5.Cl
Canonical SMILES CN1CC2C3(C1CC(C=C3)OC)C4=CC5=C(C=C4C(O2)O)OCO5.Cl
PubChem Compound 73422
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19